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Compound of Interest

Compound Name: Geissoschizoline

Cat. No.: B1216679 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of the de novo synthesis of Geissoschizoline, a promising alkaloid

natural product with potential therapeutic applications, particularly in the field of

neurodegenerative diseases. Detailed application notes and experimental protocols for the

synthesis of Geissoschizoline are presented, along with strategies for the creation of its

analogs.

Geissoschizoline, a complex indole alkaloid, has garnered significant attention for its

intriguing chemical architecture and its notable biological activities. Recent studies have

highlighted its potential as a multi-target agent for Alzheimer's disease, attributed to its ability to

inhibit cholinesterases and exert anti-inflammatory effects.[1][2] This has spurred efforts to

develop efficient synthetic routes to access this molecule and its derivatives for further

pharmacological investigation.

Synthetic Strategy Overview
A recently developed 15-step de novo synthesis of Geissoschizoline provides a landmark

achievement in the total synthesis of this natural product.[2][3] The strategy relies on a series of

key transformations to construct the intricate pentacyclic core of the molecule. The logical

workflow of this synthesis is outlined below.
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Starting Materials Key Reactions

Final Product

Tryptamine-derived oxindole

Asymmetric Double Michael AdditionAlkynone Intermediate A

Domino Oxidation/Condensation Intermediate B

SnCl4/TFA Cascade
Geissoschizoline
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Start

Combine Tryptamine-derived oxindole,
Alkynone, and Chiral Catalyst

Stir at controlled temperature

Monitor reaction progress by TLC/LC-MS

Quench the reaction

Perform aqueous work-up and extraction

Purify by column chromatography

Characterize the product

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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